Cas no 1690526-70-5 (3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole)

• Product Name: 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole
• CAS No: 1690526-70-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5708892
• PubChem ID: 106939896
• Update Time: 2025-10-31

3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole
• EN300-1146267
• 1690526-70-5
• 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole

• Inchi： 1S/C8H14N4O/c1-6-10-11-8(12(6)2)5-13-7-3-9-4-7/h7,9H,3-5H2,1-2H3
• InChI Key： MPNGIOYRZCEGPA-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(C)N1C)C1CNC1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole

3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole: A Comprehensive Overview

The compound 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole (CAS No: 1690526-70-5) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The azetidine ring system within its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

Recent studies have highlighted the potential of 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole as a precursor for the development of bioactive compounds with antimicrobial and antifungal properties. Its triazole core is known to exhibit significant biological activity, particularly in inhibiting enzymes associated with bacterial and fungal infections. The azetidine moiety further enhances its pharmacokinetic profile, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including nucleophilic substitution and cyclization reactions, to achieve high yields and purity. The incorporation of dimethyl groups at positions 4 and 5 of the triazole ring not only stabilizes the molecule but also enhances its solubility in organic solvents, which is crucial for its application in pharmaceutical formulations.

One of the most intriguing aspects of 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole is its ability to act as a scaffold for further functionalization. By modifying the substituents on the azetidine ring or the triazole core, chemists can tailor the compound's properties to suit specific biological targets. For instance, recent research has focused on attaching hydroxyl or amino groups to enhance its binding affinity with protein targets.

In terms of applications, this compound has shown potential in the development of antibacterial agents, particularly against multidrug-resistant pathogens. Its ability to inhibit key enzymes involved in bacterial metabolism makes it a valuable addition to the arsenal of antibiotics under development. Additionally, its triazole framework has been explored for use in polymer chemistry, where it serves as a building block for high-performance materials with enhanced thermal stability.

The structural uniqueness of 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole also lends itself to applications in sensor technology. Its ability to form stable complexes with metal ions has been leveraged in the design of sensors for detecting heavy metals in environmental samples. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

From a synthetic perspective, the compound's preparation involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of chiral catalysts has enabled researchers to achieve high enantiomeric excess in certain steps, paving the way for the development of enantioselective drugs.

In conclusion, 3-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-4H-1,2,4-triazole (CAS No: 1690526-70-5) stands out as a versatile and bioactive molecule with diverse applications in pharmacology and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions to pressing challenges in health and environment.